Cas no 663181-86-0 (4-(2-methoxyethyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(2-methoxyethyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 663181-86-0
• MF: C₁₃H₁₇N₃OS
• MW: 263.35858130455
• MDL: MFCD05134123
• CID: 5232344
• PubChem ID: 2215593
• Update Time: 2026-03-07

4-(2-methoxyethyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-(2-methoxyethyl)-5-(2-phenylethyl)-
• 4-(2-Methoxyethyl)-5-(2-phenylethyl)-4h-1,2,4-triazole-3-thiol
• 4-(2-methoxyethyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD05134123
• Inchi： 1S/C13H17N3OS/c1-17-10-9-16-12(14-15-13(16)18)8-7-11-5-3-2-4-6-11/h2-6H,7-10H2,1H3,(H,15,18)
• InChI Key： AZVSVNLGCVEYDS-UHFFFAOYSA-N
• SMILES： N1=C(CCC2=CC=CC=C2)N(CCOC)C(=S)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 4-(2-methoxyethyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol

Comprehensive Analysis of 4-(2-methoxyethyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol (CAS No. 663181-86-0)

The compound 4-(2-methoxyethyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol (CAS No. 663181-86-0) is a heterocyclic organic molecule featuring a 1,2,4-triazole core substituted with a 2-methoxyethyl group at the 4-position and a 2-phenylethyl moiety at the 5-position. The presence of a thiol (-SH) group at the 3-position enhances its reactivity, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and material science, particularly in the design of enzyme inhibitors and antioxidants.

In recent years, the demand for triazole derivatives has surged, driven by their broad-spectrum biological activities. The 4-(2-methoxyethyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol structure is particularly noteworthy for its ability to modulate oxidative stress pathways, a topic gaining traction in anti-aging research and neuroprotection studies. Its lipophilic properties, attributed to the phenylethyl side chain, improve membrane permeability, a critical factor in CNS-targeted therapeutics. These characteristics align with current trends in precision medicine, where researchers seek compounds with tailored pharmacokinetic profiles.

From a synthetic chemistry perspective, the CAS 663181-86-0 compound offers unique opportunities for structure-activity relationship (SAR) studies. The methoxyethyl substituent introduces hydrogen-bonding capacity, while the thiol group enables facile derivatization via disulfide formation or nucleophilic substitution. These features have sparked interest in high-throughput screening platforms, where the molecule serves as a scaffold for combinatorial chemistry. Notably, its metal-chelating potential through the triazole-thiol system has implications for developing catalytic inhibitors in cancer research.

The compound's relevance extends to green chemistry initiatives. Recent publications highlight its role in atom-economical reactions, particularly in click chemistry applications. The 1,2,4-triazole ring system demonstrates remarkable stability under microwave-assisted synthesis conditions, reducing reaction times and energy consumption—a key consideration in sustainable pharmaceutical manufacturing. Furthermore, its bioisosteric properties make it a valuable replacement for less environmentally friendly heterocycles in medicinal chemistry design.

Analytical characterization of 4-(2-methoxyethyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol reveals distinct spectroscopic signatures. The thiol proton appears as a characteristic singlet in ¹H-NMR (δ ~13.5 ppm), while the triazole ring protons show upfield shifts due to anisotropic effects. Mass spectrometry typically exhibits a strong [M+H]⁺ peak, facilitating its identification in metabolomic studies. These analytical features support its growing use in quality control protocols for API manufacturing.

Emerging applications in material science have expanded the utility of CAS 663181-86-0. The compound's ability to form self-assembled monolayers (SAMs) on metal surfaces through the thiol group has potential in nanoelectronics and sensor development. Researchers are investigating its corrosion inhibition properties, particularly in alloy protection, where the triazole ring acts as an adsorption center. These interdisciplinary applications demonstrate how traditional pharmacophores can transition into advanced materials research.

In regulatory contexts, the compound's non-mutagenic profile (based on preliminary Ames test data) positions it favorably for preclinical development. Its logP value (~2.8) suggests balanced hydrophilicity-lipophilicity, addressing a common challenge in lead optimization. These properties have prompted several patent filings involving derivatives of 4-(2-methoxyethyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol, particularly in kinase inhibitor portfolios.

The future trajectory for 663181-86-0 appears promising, with ongoing investigations into its polypharmacology potential. Computational studies suggest possible activity against protein-protein interaction targets, an area of intense interest in drug discovery. As AI-driven molecular design platforms become more sophisticated, the compound's modular structure makes it an ideal candidate for de novo drug design algorithms seeking privileged scaffolds with proven synthetic accessibility.